Cas no 2172550-29-5 (2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2172550-29-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6276542
• PubChem ID: 165585955
• Update Time: 2025-05-22

2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1526115
• 2172550-29-5
• 2-(cyclopropylmethyl)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C25H28N2O5/c28-23(27-14-17(24(29)30)13-16-9-10-16)11-12-26-25(31)32-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： CMAWXTJQRVJMGE-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Comprehensive Overview of 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2172550-29-5)

The compound 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2172550-29-5) is a specialized organic molecule with significant relevance in peptide synthesis and pharmaceutical research. Its complex structure, featuring a cyclopropylmethyl group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting moiety, makes it a valuable intermediate in the development of bioactive peptides and drug candidates. Researchers and chemists frequently search for this compound due to its unique properties, including its role in solid-phase peptide synthesis (SPPS) and its potential applications in targeted drug delivery systems.

One of the most notable aspects of 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is its compatibility with Fmoc-based peptide chemistry. The Fmoc group is widely used in peptide synthesis because it offers orthogonal protection for amino acids, enabling the stepwise assembly of peptide chains. This compound's structure is particularly advantageous for introducing cyclopropylmethyl modifications, which can enhance the metabolic stability and bioavailability of peptide-based therapeutics. Recent trends in drug discovery highlight the growing demand for such modified amino acids, as they are critical in designing next-generation biologics and peptide drugs.

In addition to its synthetic utility, CAS No. 2172550-29-5 has garnered attention for its potential role in addressing current challenges in personalized medicine. With the rise of precision healthcare, researchers are exploring how tailored peptide therapeutics can improve treatment outcomes for diseases like cancer, diabetes, and autoimmune disorders. The cyclopropylmethyl moiety in this compound may contribute to improved pharmacokinetic profiles, a topic frequently searched by scientists optimizing drug formulations. Furthermore, the Fmoc-protected amino acid derivative aligns with the industry's shift toward greener and more efficient synthetic methodologies, such as flow chemistry and automated peptide synthesizers.

The versatility of 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid extends to its applications in bioconjugation and proteomics. As the field of chemical biology expands, there is increasing interest in tools that facilitate site-specific modifications of proteins and peptides. This compound's reactive groups enable selective coupling with biomolecules, making it a valuable asset for labeling studies and drug-antibody conjugates (ADCs). These applications are particularly relevant in the context of cancer immunotherapy, where targeted delivery systems are essential for minimizing off-target effects.

From a commercial perspective, CAS No. 2172550-29-5 is often sought after by suppliers and contract research organizations (CROs) specializing in custom peptide synthesis. The compound's high purity and consistent performance are critical for ensuring reproducibility in research and development. Additionally, its use in high-throughput screening (HTS) platforms underscores its importance in early-stage drug discovery. As the pharmaceutical industry continues to embrace artificial intelligence (AI) for molecular design, compounds like this are likely to play a pivotal role in virtual screening and de novo peptide engineering.

In summary, 2-(cyclopropylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid represents a cutting-edge tool for modern chemical and biological research. Its multifaceted applications—from peptide therapeutics to bioconjugation—align with the evolving needs of the life sciences sector. By leveraging its unique structural features, scientists can address some of the most pressing challenges in drug development and biomedical innovation. As interest in Fmoc chemistry and peptide-based drugs grows, this compound is poised to remain a key player in advancing scientific discovery.